Cas no 24268-45-9 ([(3Ar,4R,6S,6aR,9aR,9bR)-9-methyl-3-methylidene-2-oxospiro[4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-6,2'-oxirane]-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate)

• Product Name: [(3Ar,4R,6S,6aR,9aR,9bR)-9-methyl-3-methylidene-2-oxospiro[4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-6,2'-oxirane]-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate
• CAS No: 24268-45-9
• MF: C₂₀H₂₄O₇
• MW: 376.400366783142
• CID: 287231
• Update Time: 2024-02-29

[(3Ar,4R,6S,6aR,9aR,9bR)-9-methyl-3-methylidene-2-oxospiro[4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-6,2'-oxirane]-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(2'S,3aR,4R,6aR,9aR,9bR)-3,3a,4,5,6a,7,9a,9b-octahydro-9-methyl-3-methylene-2-oxospiro[azuleno[4,5-b]furan-6(2H),2'-oxiran]-4-ylester, (2E)-
• (E)-4-Hydroxy-2-(hydroxymethyl)-2-butenoic acid [(3aR,6S)-3,3a,4,5,6aβ,7,9aβ,9bα-octahydro-9-methyl-3-methylene-2-oxospiro[azuleno[4,5-b]furan-6(2H),2'-oxiran]-4α-yl] ester
• 2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(2'S,3aR,4R,6aR,9aR,9bR)-3,3a,4,5,6a,7,9a,9b-octahydro-9-methyl-3-methylene-2-ox
• 2-Butenoicacid, 4-hydroxy-2-(hydroxymethyl)-,3,3a,4,5,6a,7,9a,9b-octahydro-9-methyl-3-methylene-2-oxospiro[azuleno[4,5-b]furan-6(2H),2'-oxiran]-4-ylester, [3aR-[3aa,4b(E),6b,6aa,9aa,9bb]]-
• Crotonic acid,4-hydroxy-2-(hydroxymethyl)-, 8-ester with 10,14-epoxy-6a,8b-dihydroxy-1x,10x-guaia-3,11(13)-dien-12-oic acid g-la
• Guaia-3,11(13)-dien-12-oic acid, 10,14-epoxy-6a,8b-dihydroxy-, 12,6-lactone,4-hydroxy-2-(hydroxymethyl)crotonate (8CI)
• Bahia II
• [(3Ar,4R,6S,6aR,9aR,9bR)-9-methyl-3-methylidene-2-oxospiro[4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-
• [(3Ar,4R,6S,6aR,9aR,9bR)-9-methyl-3-methylidene-2-oxospiro[4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-6,2'-oxirane]-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate

• Inchi： 1S/C20H24O7/c1-10-3-4-13-15(10)17-16(11(2)18(23)27-17)14(7-20(13)9-25-20)26-19(24)12(8-22)5-6-21/h3,5,13-17,21-22H,2,4,6-9H2,1H3/b12-5+/t13-,14-,15+,16-,17-,20-/m1/s1
• InChI Key： HUWHDSWKOJKFSR-YRIXDXPHSA-N
• SMILES： O1C[C@]21C[C@H]([C@H]1C(=C)C(=O)O[C@@H]1[C@H]1C(C)=CC[C@@H]21)OC(/C(=C/CO)/CO)=O

Computed Properties

• Exact Mass: 376.152
• Monoisotopic Mass: 376.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: -0.119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives